Cas no 524952-36-1 (L-Proline, L-arginyl-L-prolyl-L-leucyl-L-prolyl-L-valyl-L-alanyl-)

• Product Name: L-Proline, L-arginyl-L-prolyl-L-leucyl-L-prolyl-L-valyl-L-alanyl-
• CAS No: 524952-36-1
• MF: C₃₅H₆₀N₁₀O₈
• MW: 748.913107872009
• CID: 359493
• PubChem ID: 71365610
• Update Time: 2025-04-19

L-Proline, L-arginyl-L-prolyl-L-leucyl-L-prolyl-L-valyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Proline, L-arginyl-L-prolyl-L-leucyl-L-prolyl-L-valyl-L-alanyl-
• N~5~-(Diaminomethylidene)-L-ornithyl-L-prolyl-L-leucyl-L-prolyl-L-valyl-L-alanyl-L-proline
• 524952-36-1
• DTXSID70789012

• Inchi： 1S/C35H60N10O8/c1-19(2)18-23(41-28(46)24-11-7-15-43(24)32(50)22(36)10-6-14-39-35(37)38)33(51)44-16-8-12-25(44)29(47)42-27(20(3)4)30(48)40-21(5)31(49)45-17-9-13-26(45)34(52)53/h19-27H,6-18,36H2,1-5H3,(H,40,48)(H,41,46)(H,42,47)(H,52,53)(H4,37,38,39)/t21-,22-,23-,24-,25-,26-,27-/m0/s1
• InChI Key： VMUPSVQQIGQSSK-DUJSLOSMSA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@@H]1CCCN1C([C@H](CCC/N=C(\N)/N)N)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@@H](C)C(N1CCC[C@H]1C(=O)O)=O)=O)C(C)C)=O

Computed Properties

• Exact Mass: 748.46
• Monoisotopic Mass: 748.45955891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 53
• Rotatable Bond Count: 17
• Complexity: 1390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 276Ų

Experimental Properties

• PSA: 273.45